Cas no 2228752-67-6 (2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228752-67-6
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 6310390
• PubChem ID: 165678714
• Update Time: 2025-06-13

2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid
• EN300-1947868
• 2228752-67-6

• Inchi： 1S/C10H6F3NO4/c11-5-2-1-3-6(14(17)18)7(5)9(8(15)16)4-10(9,12)13/h1-3H,4H2,(H,15,16)
• InChI Key： NLNKTGUYMNXHNB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C(=CC=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 261.02489216g/mol
• Monoisotopic Mass: 261.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid

2,2-Difluoro-1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2228752-67-6): An Overview of Its Structure, Properties, and Applications

2,2-Difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228752-67-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of fluorinated cyclopropanes, which are known for their stability and reactivity in various chemical reactions. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid is C₁₀H₅F₃₄. The compound features a cyclopropane ring with two fluorine atoms attached to one carbon atom and a carboxylic acid group on another carbon atom. The phenyl ring is substituted with a fluoro group at the 2-position and a nitro group at the 6-position. This unique arrangement of functional groups imparts specific chemical properties to the molecule.

The presence of fluorine atoms in the cyclopropane ring significantly enhances the stability and lipophilicity of the compound. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. The nitro group on the phenyl ring further contributes to the compound's reactivity by introducing an electron-withdrawing effect and increasing its polarity.

Synthesis Methods

The synthesis of 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid involves several steps and can be achieved through various synthetic routes. One common approach is the reaction of a suitable cyclopropane precursor with a fluorinated aryl halide followed by carboxylation. For example, starting from 1-bromo-1-(2-fluoro-6-nitrophenyl)cyclopropane, the bromine atom can be replaced with a fluorine atom using a nucleophilic substitution reaction with potassium fluoride (KF) in dimethyl sulfoxide (DMSO). The resulting difluorocyclopropane can then be carboxylated using carbon dioxide (CO₂) under high pressure to form the final product.

An alternative synthetic route involves the reaction of a fluoroalkyl halide with a nitro-substituted aryl Grignard reagent followed by cyclization and carboxylation. This method provides good yields and allows for precise control over the substitution pattern on the cyclopropane ring.

Applications in Pharmaceutical Research

2,2-Difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid has shown promise in pharmaceutical research due to its unique structural features and potential biological activity. One area of interest is its use as an intermediate in the synthesis of novel drugs targeting specific diseases. The presence of fluorine atoms can enhance the metabolic stability and bioavailability of drug candidates, making them more effective in vivo.

Recent studies have explored the potential of this compound as an inhibitor of specific enzymes involved in disease pathways. For example, it has been investigated as an inhibitor of protein kinases, which play crucial roles in cell signaling and are implicated in various diseases such as cancer and inflammatory disorders. The nitro group on the phenyl ring can facilitate binding to specific protein targets, enhancing its potency as an inhibitor.

In addition to its potential as a drug candidate, 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid has also been studied for its use in diagnostic imaging agents. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their ability to label biomolecules with radioactive isotopes such as fluorine-18 (¹⁸F). The stability and lipophilicity of this compound make it suitable for developing imaging agents that can selectively target specific tissues or cells.

Safety Considerations and Future Directions

While 2,2-difluoro-1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid shows promise in various applications, it is important to consider safety aspects during its handling and use. As with any chemical compound, proper safety protocols should be followed to minimize exposure risks. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In terms of future directions, further studies are needed to fully understand the biological activity and mechanism of action of this compound. Preclinical studies involving cell cultures and animal models will provide valuable insights into its efficacy and safety profile. Additionally, efforts to optimize its chemical structure for improved potency and selectivity will be crucial for advancing its development as a therapeutic agent or diagnostic tool.